5-(1,3-Oxazol-5-Yl)-2-Thiophenesulfonyl Chloride

• IUPAC Name: 5-(1,3-oxazol-5-yl)thiophene-2-sulfonyl chloride
• InChI: InChI=1S/C7H4ClNO3S2/c8-14(10,11)7-2-1-6(13-7)5-3-9-4-12-5/h1-4H
• InChI Key: MAGTZUMWQUDWAH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)S(=O)(=O)Cl)C2=CN=CO2
• Molecular Formula: C7H4ClNO3S2
• DSSTOX Substance ID: DTXSID40380055
• Molecular Weight: 249.7 g/mol
• CAS RN: 321309-40-4

Description

“5-(1,3-Oxazol-5-Yl)-2-Thiophenesulfonyl Chloride” is a chemical compound with the molecular formula C7H4ClNO3S2. It is a specialty product used for proteomics research applications.

Synthesis Analysis

The synthesis of oxazole derivatives, such as “5-(1,3-Oxazol-5-Yl)-2-Thiophenesulfonyl Chloride”, has been a topic of interest in organic chemistry. Various methods have been developed for the direct arylation of oxazoles with high regioselectivity at both C-5 and C-2. The Van Leusen Oxazole Synthesis is a well-known method for synthesizing 1,3-oxazoles.

Molecular Structure Analysis

The molecular structure of “5-(1,3-Oxazol-5-Yl)-2-Thiophenesulfonyl Chloride” consists of a five-membered oxazole ring attached to a thiophene ring via a sulfonyl chloride group. The oxazole ring contains one oxygen atom at position 1 and a nitrogen atom at position 3.

Chemical Reactions Analysis

Oxazoles, including “5-(1,3-Oxazol-5-Yl)-2-Thiophenesulfonyl Chloride”, can undergo various chemical reactions. For instance, they can be arylated and alkylated at both C-5 and C-2 positions. The choice of solvent can influence the regioselectivity of these reactions.

Scientific Research Applications

Corrosion Inhibition

5-(1,3-Oxazol-5-Yl)-2-Thiophenesulfonyl Chloride: has been investigated for its potential as a corrosion inhibitor. . This application is crucial for prolonging the lifespan of industrial infrastructure and minimizing environmental impact.

Safety and Hazards

The safety data sheet for a similar compound, “4-(1,3-Oxazol-5-yl)benzenesulfonyl chloride”, indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation. It’s reasonable to assume that “5-(1,3-Oxazol-5-Yl)-2-Thiophenesulfonyl Chloride” may have similar hazards.

Future Directions

The future directions for “5-(1,3-Oxazol-5-Yl)-2-Thiophenesulfonyl Chloride” and similar oxazole derivatives are likely to involve further exploration of their biological activities and potential applications in medicinal chemistry. This could include the synthesis of new derivatives and the investigation of their pharmacological properties.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 3-(1,3-oxazol-5-yl)aniline, have been studied for their inhibitory effects on mild steel corrosion . Another compound, 4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonamide, has been identified as an isoform-selective inhibitor of human carbonic anhydrase II , which is involved in many important physiological and pathological processes .

Mode of Action

The related compound 3-(1,3-oxazol-5-yl)aniline has been shown to form a protective adsorption layer on the mild steel surface, effectively inhibiting the corrosion rate . The inhibition efficiency was found to increase with increasing inhibitor concentration, while it decreased with rising temperature .

Biochemical Pathways

The related compound 4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonamide has been shown to inhibit human carbonic anhydrase ii , an enzyme involved in many physiological and pathological processes .

Result of Action

The related compound 3-(1,3-oxazol-5-yl)aniline has been shown to exhibit an outstanding protection efficacy of 935% against mild steel corrosion at a concentration of 005 mM .

Action Environment

The related compound 3-(1,3-oxazol-5-yl)aniline has been shown to have its inhibition efficiency increase with increasing inhibitor concentration, while it decreases with rising temperature .